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Compound of Interest

Compound Name: 1,2,5-Trichloronaphthalene

Cat. No.: B15289549

Essential Safety and Handling Guide for 1,2,5-
Trichloronaphthalene

For Researchers, Scientists, and Drug Development Professionals
This document provides immediate, essential safety and logistical information for handling

1,2,5-Trichloronaphthalene. It includes detailed operational and disposal plans to ensure the
safety of laboratory personnel and compliance with regulations.

Chemical and Physical Properties

The following table summarizes the key quantitative data for 1,2,5-Trichloronaphthalene and
the general class of Trichloronaphthalenes.
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Property Value Source
Chemical Name 1,2,5-Trichloronaphthalene LookChem[1]
CAS Number 55720-33-7 LookChem[1]
Molecular Formula C10HsCls LookChem[1]
Molecular Weight 231.51 g/mol LookChem[1]
Appearance C?Iorless to pa-Ie—yeIIow solid N/A
with an aromatic odor.[2]

Boiling Point 332.7°C at 760 mmHg LookChem[1]
Flash Point 228.3°C LookChem[1]
Density 1.452 g/cm3 LookChem([1]
Vapor Pressure 0.000277 mmHg at 25°C LookChem[1]

Exposure Limits

OSHA PEL: 5 mg/m3 (8-hr
TWA)NIOSH REL: 5 mg/m?

NJ Department of Health[3]

(Trichloronaphthalene) (10-hr TWA)ACGIH TLV: 5

mg/m3 (8-hr TWA)

Health Hazard Information

Trichloronaphthalenes can affect the body if inhaled or if they come into contact with the skin.
[3] Short-term exposure can irritate the eyes and skin, and high exposure may lead to loss of
appetite, nausea, headaches, and dizziness.[3] A potential health effect is an acne-like rash
upon skin contact, and there is a risk of liver damage.[3] While 1,2,5-Trichloronaphthalene
itself is not classified as a teratogen, a related compound, Hexachloronaphthalene, is, so it
should be handled with caution.[3]

Personal Protective Equipment (PPE)

To minimize exposure to 1,2,5-Trichloronaphthalene, all personnel must use the following
personal protective equipment.
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PPE Category

Specifications

Rationale

Hand Protection

Solvent-resistant gloves (e.g.,
Viton®, Barrier®).

Prevents skin contact and

absorption.[3]

Eye Protection

Chemical safety goggles or a

face shield.

Protects eyes from splashes

and airborne particles.

Skin and Body Protection

A protective suit or lab coat

and closed-toe shoes.

Prevents skin contact with the

chemical.[3]

Respiratory Protection

A NIOSH-approved respirator

with organic vapor cartridges.

Required when working
outside of a fume hood or
when airborne concentrations

may exceed exposure limits.[3]

Experimental Workflow for Handling 1,2,5-
Trichloronaphthalene

The following diagram outlines the standard operating procedure for the safe handling of 1,2,5-

Trichloronaphthalene from receipt to disposal.
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Workflow for Safe Handling of 1,2,5-Trichloronaphthalene
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Caption: Safe handling workflow for 1,2,5-Trichloronaphthalene.
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Detailed Experimental Protocols

The following protocols provide step-by-step guidance for key operational procedures involving
1,2,5-Trichloronaphthalene.

1. Preparation and Handling:

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the SDS for
Trichloronaphthalene to understand its hazards and safety precautions.

Engineering Controls: All work with 1,2,5-Trichloronaphthalene solid or solutions should be
conducted in a certified chemical fume hood to minimize inhalation exposure.[3]

Personal Protective Equipment (PPE): Don all required PPE as specified in the table above
before entering the designated work area.

Weighing and Transfer:

o Handle the solid material carefully to avoid generating dust.

o Use a dedicated, labeled weighing vessel.

o Clean any spills immediately with an appropriate absorbent material.

Storage: Store 1,2,5-Trichloronaphthalene in a cool, dry, well-ventilated area away from
incompatible materials such as strong oxidizing agents.[3] Keep the container tightly closed.

[3]
. Spill Response:

Evacuation: In the event of a spill, immediately evacuate all non-essential personnel from the
area.[3]

Containment: If it is safe to do so, contain the spill to prevent it from spreading.

Cleanup:
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o For small spills of solid material, carefully sweep or scoop it into a labeled, sealed
container for hazardous waste disposal.[3]

o Ventilate the area and wash the spill site once cleanup is complete.[3]

Reporting: Report all spills to the appropriate environmental health and safety personnel.
. First Aid Procedures:

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids.[3] Seek immediate medical
attention.

Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and
water.[2]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support
and seek medical attention.[2]

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water
and seek immediate medical attention.

. Disposal Plan:

Waste Characterization: 1,2,5-Trichloronaphthalene and any materials contaminated with it
are considered hazardous waste.[3]

Containerization: Collect all waste in a designated, properly labeled, and sealed container.

Disposal: Dispose of the hazardous waste through your institution's approved hazardous
waste management program.[3] Do not dispose of it in the regular trash or down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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